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Compound of Interest

Compound Name: Butyl cyclohexanecarboxylate

Cat. No.: B3192806 Get Quote

As a Senior Application Scientist, my primary objective is to ensure that your engagement with

chemical reagents is not only successful but, more importantly, safe. This guide moves beyond

a simple checklist to provide a comprehensive operational plan for handling Butyl
cyclohexanecarboxylate. We will delve into the rationale behind each procedural step,

grounding our recommendations in established safety science to build a self-validating system

of laboratory practice.

Immediate Safety Briefing: Understanding the Core
Hazards
Butyl cyclohexanecarboxylate (CAS No. 6553-81-7) is an ester that, while useful, presents

distinct hazards that must be managed.[1][2][3] The primary risks associated with this

compound are irritation to the skin, eyes, and respiratory system. According to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals, related compounds

are classified as causing skin irritation (H315), serious eye irritation (H319), and potential

respiratory irritation (H335).[4][5][6] Furthermore, some isomers are classified as combustible

liquids, necessitating control of ignition sources.[4]

Key Hazard Summary:
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Hazard Type GHS Classification Implication for Handling

Skin Contact Skin Irritant (Category 2)[4][5]

Direct contact can cause

irritation, redness, and

discomfort. Requires robust

skin protection.

Eye Contact
Serious Eye Irritation

(Category 2A)[4][6][7]

Splashes pose a significant

risk of serious eye damage.

Eye protection is mandatory.

Inhalation
Respiratory Irritation (Category

3)[4][6]

Vapors or aerosols may irritate

the respiratory tract. Work

must be conducted in well-

ventilated areas.

Fire Combustible Liquid[4]

The liquid has a flash point

that allows it to ignite when

exposed to an ignition source.

[1][8]

Personal Protective Equipment (PPE) Protocol: A
Multi-Layered Defense
The selection of PPE is not a one-size-fits-all decision. It is a dynamic risk assessment based

on the scale and nature of the procedure. The following protocol outlines the minimum

requirements and provides guidance for scaling up protection.

Given the classification of "serious eye irritation," protecting your eyes is non-negotiable.[4][7]

Minimum Requirement: At all times when in the laboratory where Butyl
cyclohexanecarboxylate is handled, ANSI Z87.1-compliant safety glasses with side shields

are mandatory.[9]

Recommended for Splash Hazards: When transferring liquids, performing reactions, or any

activity with a risk of splashing, upgrade to chemical splash goggles.
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Maximum Protection: For large-volume transfers (>1 liter) or operations with a high risk of

energetic reaction or splashing, a face shield must be worn in addition to chemical splash

goggles.[9]

Esters can be challenging for many common glove types. The choice of glove material is

critical for ensuring an effective chemical barrier.

For Incidental Contact (e.g., handling sealed containers, small-scale weighing):

Nitrile Gloves: Disposable nitrile gloves provide adequate protection against brief,

incidental contact.[10] However, they should be inspected before use and changed

immediately upon any sign of contamination.

For Extended Use or Immersion (e.g., transfers, synthesis, purification):

Butyl Rubber Gloves: Butyl rubber offers excellent resistance to esters and ketones and is

the recommended material for prolonged handling.[11][12][13]

Neoprene Gloves: While not as robust as butyl, neoprene can be a suitable alternative

and should be checked against manufacturer chemical resistance guides.[9]

Glove Selection Rationale:
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Glove Material Use Case Rationale

Nitrile
Incidental, short-duration

contact

Good for general splash

protection but can degrade

with prolonged exposure to

esters.[10]

Butyl Rubber
Extended use, immersion,

high-risk tasks

Offers superior resistance to

degradation and permeation

by esters, providing the most

reliable protection.[11][12]

Neoprene Moderate-duration tasks

Provides a balance of

chemical resistance and

dexterity. Always verify with

manufacturer data.[9]

A flame-resistant lab coat should be worn and kept buttoned.[9] For handling larger

quantities, a chemically resistant apron made of rubber or PVC is recommended over the lab

coat.

Full-length pants and closed-toe shoes are mandatory to protect the lower body and feet

from potential spills.[9][14]

Engineering controls are the primary method for mitigating inhalation hazards.

Primary Control: All handling of open containers of Butyl cyclohexanecarboxylate that

could generate vapor or aerosols must be performed inside a certified chemical fume hood.

[14]

Secondary Control: If engineering controls are insufficient or during a large-scale spill or

emergency, a NIOSH-approved respirator with an organic vapor cartridge is required.[9][15]

Use of a respirator requires prior medical clearance and fit-testing.[9]

Operational and Disposal Plans: From Benchtop to
Waste Stream
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A safe protocol extends beyond wearing PPE. It encompasses the entire lifecycle of the

chemical in your laboratory.

Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate working height. Clear the workspace of any unnecessary equipment or

ignition sources.

PPE Donning: Don PPE in the following order: lab coat, long pants, closed-toe shoes,

appropriate gloves, and finally, eye/face protection.

Chemical Handling: Perform all transfers and manipulations within the fume hood. Use

grounding and bonding for containers during large-volume transfers to prevent static

discharge.[16]

Post-Handling: Securely close all containers.

Decontamination & Doffing: Wipe down the work surface. Remove PPE in the reverse order

of donning, being careful to avoid contaminating your skin. Remove gloves using a technique

that prevents touching the outer surface with your bare hands.

Hygiene: Wash hands thoroughly with soap and water after removing gloves.[7][17]

The following diagram outlines the immediate actions required in the event of an exposure.
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Exposure Event

Skin Contact Eye Contact Inhalation

Immediately wash with soap and
plenty of water for 15 minutes.

Remove contaminated clothing.

Immediately rinse with water for at least
15 minutes, lifting eyelids.

Remove contact lenses if possible.

Move to fresh air immediately.
If breathing is difficult, give oxygen.

Seek Medical Attention

Click to download full resolution via product page

Caption: Immediate first aid response to Butyl cyclohexanecarboxylate exposure.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated materials

should be collected in a designated, sealed container.

Chemical Waste: Unused Butyl cyclohexanecarboxylate and reaction waste must be

disposed of as hazardous chemical waste.

Regulatory Compliance: All waste disposal must adhere to local, regional, and national

environmental regulations.[17][18] Do not dispose of this chemical down the drain.[18]

By integrating this comprehensive safety and handling protocol into your laboratory workflow,

you create a robust system that protects not only yourself and your colleagues but also the

integrity of your research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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